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Compound of Interest

Compound Name: 2,4,4-Trimethylpentanal

Cat. No.: B103174 Get Quote

A detailed comparative analysis of the spectroscopic signatures of 2,4,4-Trimethylpentanal
and its structural isomers, providing researchers with essential data for identification and

characterization.

In the intricate world of chemical analysis, the ability to distinguish between closely related

structural isomers is paramount. This guide offers a comprehensive spectroscopic comparison

of 2,4,4-trimethylpentanal and its key isomers: 2,2,4-trimethylpentanal, 2,3,4-

trimethylpentanal, and 3,4,4-trimethylpentanal. By examining their unique fingerprints across

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), this

document serves as a valuable resource for researchers, scientists, and professionals in drug

development.

Structural Isomers Under Investigation
The subtle shifts in the placement of methyl groups among the isomers of trimethylpentanal

lead to distinct electronic environments for each nucleus and bond. These differences are the

basis for their unique spectroscopic profiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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